N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[(3-cyano-6,7-dihydro-5H-cyclopenta[b]pyridin-2-yl)sulfanyl]acetamide

• Molecular Formula: C18H13ClF3N3OS
• Molecular Weight: 411.8 g/mol
• IUPAC Name: N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[(3-cyano-6,7-dihydro-5H-cyclopenta[b]pyridin-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C18H13ClF3N3OS/c19-13-5-4-12(18(20,21)22)7-15(13)24-16(26)9-27-17-11(8-23)6-10-2-1-3-14(10)25-17/h4-7H,1-3,9H2,(H,24,26)
• InChI Key: ZRLKAQVHFJDZCD-UHFFFAOYSA-N
• SMILES: C1CC2=C(C1)N=C(C(=C2)C#N)SCC(=O)NC3=C(C=CC(=C3)C(F)(F)F)Cl
• Canonical SMILES: C1CC2=CC(=C(N=C2C1)SCC(=O)NC3=C(C=CC(=C3)C(F)(F)F)Cl)C#N

Description

N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[(3-cyano-6,7-dihydro-5H-cyclopenta[b]pyridin-2-yl)sulfanyl]acetamide is a synthetic compound that has gained attention in scientific research for its potential applications in the field of medicine and drug development.

Mechanism of Action

The mechanism of action of N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[(3-cyano-6,7-dihydro-5H-cyclopenta[b]pyridin-2-yl)sulfanyl]acetamide is not fully understood. However, it is believed to work by inhibiting certain enzymes and proteins that are involved in the growth and proliferation of cancer cells, viruses, and bacteria. It may also affect the neurotransmitter systems in the brain, leading to potential therapeutic effects for neurological disorders.
Biochemical and Physiological Effects:
N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[(3-cyano-6,7-dihydro-5H-cyclopenta[b]pyridin-2-yl)sulfanyl]acetamide has been shown to have various biochemical and physiological effects in scientific research. It has been found to induce apoptosis (programmed cell death) in cancer cells, inhibit viral replication, and exhibit antibacterial activity. It has also been shown to have potential neuroprotective effects in animal models of neurological disorders.

Advantages and Limitations for Lab Experiments

The advantages of using N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[(3-cyano-6,7-dihydro-5H-cyclopenta[b]pyridin-2-yl)sulfanyl]acetamide in lab experiments include its potential as a therapeutic agent for various diseases, its ability to induce apoptosis in cancer cells, and its antibacterial and antiviral properties. However, its limitations include the lack of understanding of its mechanism of action and potential side effects.

Future Directions

There are various future directions for the scientific research of N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[(3-cyano-6,7-dihydro-5H-cyclopenta[b]pyridin-2-yl)sulfanyl]acetamide. These include further investigation of its mechanism of action, potential therapeutic applications for neurological disorders, and optimization of its structure for increased efficacy and decreased toxicity. Additionally, it may be studied for its potential use in combination therapy with other drugs for various diseases.

Synthesis Methods

The synthesis method of N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[(3-cyano-6,7-dihydro-5H-cyclopenta[b]pyridin-2-yl)sulfanyl]acetamide involves the reaction of 2-chloro-5-(trifluoromethyl)aniline with 3-cyano-6,7-dihydro-5H-cyclopenta[b]pyridine-2-thiol in the presence of an appropriate base and solvent. The resulting product is then treated with acetic anhydride to yield the final compound.

Scientific Research Applications

N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[(3-cyano-6,7-dihydro-5H-cyclopenta[b]pyridin-2-yl)sulfanyl]acetamide has shown promising results in scientific research for its potential applications in the field of medicine and drug development. It has been studied for its anticancer, antiviral, and antibacterial properties. It has also been investigated for its potential use as a therapeutic agent for neurological disorders such as Alzheimer's and Parkinson's disease.